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Compound of Interest

Compound Name: 3-Chloro-3-ethylhexane

Cat. No.: B048456 Get Quote

Introduction

3-Chloro-3-ethylhexane is a tertiary alkyl halide. This document outlines a detailed protocol

for its synthesis via a nucleophilic substitution reaction (SN1) from its corresponding tertiary

alcohol, 3-ethyl-3-hexanol, using hydrochloric acid. This method is a common and effective way

to produce tertiary alkyl halides.[1] The reaction proceeds through a stable tertiary carbocation

intermediate.[1][2]

Physicochemical Properties of 3-Chloro-3-ethylhexane

Property Value

Molecular Formula C8H17Cl[3][4]

Molecular Weight 148.67 g/mol [3][5]

Boiling Point 163.9°C at 760 mmHg[4][6]

Density 0.864 g/cm³[4][6]

Refractive Index 1.424[4][6]

Flash Point 47.1°C[4][6]

Vapor Pressure 2.64 mmHg at 25°C[4][6]

CAS Number 116530-76-8[3][4]
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Experimental Protocol

Materials:

3-ethyl-3-hexanol

Concentrated hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Round-bottom flask

Separatory funnel

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Beakers, graduated cylinders, and other standard laboratory glassware

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, place 3-ethyl-3-

hexanol. Cool the flask in an ice bath.

Addition of HCl: Slowly add an equimolar amount of cold, concentrated hydrochloric acid to

the flask while stirring continuously. The reaction is exothermic, so maintain the temperature

of the ice bath.

Reaction: After the addition is complete, allow the mixture to stir in the ice bath for 30

minutes. Then, remove the ice bath and let the mixture stir at room temperature for an
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additional 1-2 hours to ensure the reaction goes to completion.

Work-up and Extraction:

Transfer the reaction mixture to a separatory funnel. Two layers will form: an upper organic

layer (the product) and a lower aqueous layer.

Separate the layers and discard the aqueous layer.

Wash the organic layer with cold deionized water to remove any remaining acid. Separate

the layers.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any

residual acid. Carbon dioxide gas will evolve, so vent the separatory funnel frequently.

Separate the layers.

Wash the organic layer again with deionized water. Separate the layers.

Drying: Transfer the organic layer to a clean, dry beaker and dry it over anhydrous sodium

sulfate.

Purification: Decant or filter the dried organic layer into a distillation flask. Purify the 3-
chloro-3-ethylhexane by distillation. Collect the fraction boiling at approximately 164°C.

Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Concentrated hydrochloric acid is corrosive and toxic. Handle with extreme care.

3-ethyl-3-hexanol is flammable. Keep away from open flames.

The work-up procedure involving sodium bicarbonate will produce CO₂ gas, which can cause

a pressure buildup in the separatory funnel. Vent frequently.
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Experimental Workflow

Reaction

Work-up

Purification

1. Add 3-ethyl-3-hexanol to a round-bottom flask

2. Cool the flask in an ice bath

3. Slowly add concentrated HCl

4. Stir at room temperature

5. Transfer to a separatory funnel

Proceed to Work-up

6. Separate aqueous and organic layers

7. Wash with water

8. Wash with NaHCO3 solution

9. Wash with water again

10. Dry the organic layer with Na2SO4

Proceed to Purification

11. Decant or filter

12. Purify by distillation

13. Collect the final product
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Caption: Workflow for the synthesis of 3-chloro-3-ethylhexane.

Reaction Mechanism: SN1

The synthesis of 3-chloro-3-ethylhexane from 3-ethyl-3-hexanol with hydrochloric acid

proceeds via an SN1 (Substitution Nucleophilic Unimolecular) mechanism.[1]

Protonation of the Alcohol: The hydroxyl group of the 3-ethyl-3-hexanol is protonated by the

hydrochloric acid. This converts the poor leaving group (-OH) into a good leaving group

(H₂O).[7]

Formation of a Carbocation: The protonated alcohol dissociates, forming a stable tertiary

carbocation and a water molecule. This is the slow, rate-determining step of the reaction.[1]

[2]

Nucleophilic Attack: The chloride ion (Cl⁻) from the hydrochloric acid acts as a nucleophile

and attacks the electrophilic carbocation, forming the final product, 3-chloro-3-ethylhexane.

[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 3-Chloro-
3-ethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048456#step-by-step-synthesis-protocol-for-3-chloro-
3-ethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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